Cas no 50874-63-0 (3-Buten-2-one, 4-(methylamino)-, (Z)-)

• Product Name: 3-Buten-2-one, 4-(methylamino)-, (Z)-
• CAS No: 50874-63-0
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 363872
• PubChem ID: 23278647
• Update Time: 2025-04-19

3-Buten-2-one, 4-(methylamino)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(methylamino)-, (Z)-
• 50874-63-0
• AKOS006348899
• (Z)-4-Methylamino-but-3-en-2-one

• Inchi： 1S/C5H9NO/c1-5(7)3-4-6-2/h3-4,6H,1-2H3/b4-3-
• InChI Key： FMNOCGZHRUSUJS-ARJAWSKDSA-N
• SMILES： O=C(C)/C=C\NC

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1